Cas no 1105688-07-0 (N-4-({(4-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-5-oxopyrrolidine-2-carboxamide)

• Product Name: N-4-({(4-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-5-oxopyrrolidine-2-carboxamide
• CAS No: 1105688-07-0
• MF: C₁₇H₁₇ClN₄O₃S
• MW: 392.859881162643
• CID: 6007409
• PubChem ID: 44048827
• Update Time: 2025-10-24

N-4-({(4-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-5-oxopyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-({(4-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-5-oxopyrrolidine-2-carboxamide
• N-(4-(2-((4-chlorobenzyl)amino)-2-oxoethyl)thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide
• N-[4-[2-[(4-chlorophenyl)methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]-5-oxopyrrolidine-2-carboxamide
• AKOS024488206
• F5008-0036
• 1105688-07-0
• N-[4-({[(4-chlorophenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-5-oxopyrrolidine-2-carboxamide

• Inchi： 1S/C17H17ClN4O3S/c18-11-3-1-10(2-4-11)8-19-15(24)7-12-9-26-17(20-12)22-16(25)13-5-6-14(23)21-13/h1-4,9,13H,5-8H2,(H,19,24)(H,21,23)(H,20,22,25)
• InChI Key： SQKVJJVTTSXBSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CC1=CSC(=N1)NC(C1CCC(N1)=O)=O)=O

Computed Properties

• Exact Mass: 392.0709893g/mol
• Monoisotopic Mass: 392.0709893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 128Ų

Additional information on N-4-({(4-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-5-oxopyrrolidine-2-carboxamide

Comprehensive Overview of N-4-({(4-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-5-oxopyrrolidine-2-carboxamide (CAS No. 1105688-07-0)

The compound N-4-({(4-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-5-oxopyrrolidine-2-carboxamide (CAS No. 1105688-07-0) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a thiazole ring, a pyrrolidone moiety, and a chlorophenyl group, making it a subject of interest in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential applications in targeted drug development, given its ability to interact with specific biological pathways.

In recent years, the demand for novel compounds like N-4-({(4-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-5-oxopyrrolidine-2-carboxamide has surged due to advancements in precision medicine and small-molecule therapeutics. This compound's structural complexity allows it to serve as a key intermediate or active ingredient in the synthesis of drugs targeting chronic diseases, inflammation, and metabolic disorders. Its CAS No. 1105688-07-0 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific circles.

One of the most discussed topics in modern pharmacology is the role of heterocyclic compounds in drug discovery. The thiazole and pyrrolidone components of this molecule are prime examples of such structures, known for their bioactivity and versatility. Researchers are exploring how modifications to the chlorophenyl segment could enhance the compound's efficacy or reduce side effects, aligning with the broader trend of structure-activity relationship (SAR) optimization.

Another area of interest is the compound's potential in neurodegenerative disease research. Preliminary studies suggest that derivatives of N-4-({(4-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-5-oxopyrrolidine-2-carboxamide may exhibit neuroprotective properties, making them candidates for treating conditions like Alzheimer's and Parkinson's. This aligns with the increasing public focus on brain health and the search for innovative therapies.

From a synthetic chemistry perspective, the compound's carboxamide and methylcarbamoyl groups offer multiple sites for functionalization, enabling the creation of diverse analogs. This flexibility is crucial for high-throughput screening and drug candidate optimization, two pillars of contemporary pharmaceutical R&D. Laboratories worldwide are investigating its reactivity under various conditions to unlock new synthetic routes.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are evaluating sustainable methods for its production, minimizing waste and energy consumption. This reflects the broader shift toward eco-friendly synthesis in the chemical industry, a topic gaining traction among policymakers and researchers alike.

In summary, N-4-({(4-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-5-oxopyrrolidine-2-carboxamide (CAS No. 1105688-07-0) represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted applications and structural ingenuity position it as a valuable asset in the quest for next-generation therapeutics. As research progresses, this compound is likely to remain a focal point in scientific literature and industry discussions.